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Compound of Interest

(2-Bromo-4,5-
Compound Name:
difluorophenyl)methanol

Cat. No.: B572633

An In-depth Technical Guide to the Safety and Handling of (2-Bromo-4,5-
difluorophenyl)methanol

This guide provides comprehensive safety and handling information for (2-Bromo-4,5-
difluorophenyl)methanol, intended for researchers, scientists, and professionals in drug
development. The following sections detail the hazards, protective measures, and procedures
necessary for the safe use of this compound.

Hazard Identification and Classification

(2-Bromo-4,5-difluorophenyl)methanol is a hazardous chemical that requires careful
handling to avoid adverse health effects. The primary hazards are associated with its potential
toxicity and irritant properties.

GHS Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled (H302+H312+H332).

Causes skin irritation (H315).[1]

Causes serious eye irritation (H319).[1]

May cause respiratory irritation (H335).[1]
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Signal Word: Warning
Hazard Pictogram:
o Exclamation mark (GHSOQ7)

Physical and Chemical Properties

A summary of the known physical and chemical properties of (2-Bromo-4,5-
difluorophenyl)methanol is provided in the table below.

Property Value Reference
CAS Number 476620-55-0

Molecular Formula C7HsBrrF20 [2]
Molecular Weight 223.02 g/mol

Boiling Point 75-76 °C

Physical Form Solid-Powder

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling (2-Bromo-
4,5-difluorophenyl)methanol to minimize exposure.
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PPE Category

Recommended
Specification

Rationale

Eye and Face Protection

Chemical splash goggles
meeting EN166 or equivalent
standards.[3] A face shield
should be considered for

splash-prone activities.[4]

To protect eyes from splashes
and airborne particles that can

cause serious irritation.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[5] A

lab coat must be worn.[4]

To prevent skin contact, which
can be harmful and cause

irritation.[1]

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges
should be used if ventilation is
inadequate or dust is
generated.[4][5]

To prevent inhalation of
harmful dust or vapors that
may cause respiratory

irritation.[1]

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

e Wash hands thoroughly after handling.[6]

o Keep away from heat, sparks, and open flames.[3][7]

o Keep containers tightly closed when not in use.[3][6][7]

e Do not eat, drink, or smoke when using this product.[6]

Storage:
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Store in a cool, dry, and well-ventilated place.[3][7][8]

Keep containers tightly closed.[3][6][7]

Store locked up.

Protect from light.[9]

Experimental Protocols
General Handling Workflow

The following diagram illustrates a standard workflow for handling (2-Bromo-4,5-
difluorophenyl)methanol in a laboratory setting.

Preparation:
- Review SDS
- Assemble PPE
- Prepare work area in fume hood

'

Weighing and Transfer:
- Use ventilated balance enclosure
- Handle carefully to avoid dust generation

i

Reaction Setup:
- Conduct in fume hood
- Ensure proper ventilation

i

Post-Procedure:
- Decontaminate surfaces and equipment
- Remove PPE correctly

i

Waste Disposal:
- Segregate waste
- Dispose of in labeled, sealed containers

Click to download full resolution via product page
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Caption: General workflow for handling (2-Bromo-4,5-difluorophenyl)methanol.

Spill Response Protocol

In the event of a spill, follow these steps to ensure safe cleanup.

Evacuate and Secure Area:
- Alert others
- Restrict access

Don Appropriate PPE:
- Including respiratory protection

i

Contain and Absorb Spill:
- Use inert absorbent material (e.g., sand, vermiculite)
- Avoid raising dust

'

Collect and Dispose of Waste:
- Place contaminated materials in a sealed container
- Label as hazardous waste

Decontaminate Area:
- Clean the spill area thoroughly

Click to download full resolution via product page

Caption: Spill response protocol for (2-Bromo-4,5-difluorophenyl)methanol.

First-Aid Measures

In case of exposure, immediate medical attention is necessary.
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Exposure Route First-Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Get medical attention if

symptoms occur.[3]

Remove to fresh air. Get medical attention
Inhalation immediately if symptoms occur. If not breathing,

give artificial respiration.[3]

Clean mouth with water and drink afterwards
Ingestion plenty of water. Do NOT induce vomiting. Get

medical attention if symptoms occur.[3][10]

Disposal Considerations

All waste containing (2-Bromo-4,5-difluorophenyl)methanol must be treated as hazardous
waste.

» Waste Segregation: Collect solid and liquid waste in separate, clearly labeled, and sealed
containers.[11]

» Disposal: Dispose of contents and containers to an approved waste disposal plant in
accordance with local, state, and federal regulations.[3][6][7]

Logical Relationships in Safety and Handling

The following diagram illustrates the logical flow of safety and handling procedures, from initial
receipt to final disposal.
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Pre-Handling

Receive Chemical

Review Safety Data Sheet (SDS)

Prepare Engineering Controls (Fume Hood)

Select and Don Personal Protective Equipment (PPE)

Handling

Gerform Experimental Worla

Post-Handling

Decontaminate Work Area

Properly Store or Dispose of Chemical

Doff and Dispose of Contaminated PPE

Wash Hands
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Caption: Logical flow of safety procedures for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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